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FLT3 Inhibitors at a Glance

The table below summarizes core information on selected FLT3 inhibitors, including denfivontinib.

Inhibitor . Key FLT3 Reported IC50 / Clinical Status & Key
Generation Type
Name Targets Potency Context
Denfivontinib (Early) ITD, D835Y  Potent activity; Preclinical candidate;
(G-749) mutants overcomes novel derivatives (e.g.,
resistance from MY-10) show improved
some D835 selectivity [1]

mutations [1]

Gilteritinib Second ITD, TKD N/A Approved for R/R FLT3m
(ASP2215) (including AML; improves overall
D835) survival vs. salvage

chemotherapy [2] [3] [4]
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Inhibitor . Key FLT3 Reported IC50 / Clinical Status & Key
Generation Type

Name Targets Potency Context

Quizartinib Second Il ITD N/A Approved in some

(AC220) regions; improves survival

but higher risk of QTc
prolongation vs.
chemotherapy [2] [5]

Midostaurin First ITD, TKD N/A Approved for newly

(PKC412) diagnosed FLT3m AML,;
combined with
chemotherapy [3] [6] [4]

Crenolanib (Second) ITD, TKD N/A Investigational; Fast Track
designation; active against
TKD mutations; trials in
progress [4]

Mechanism of Action and Resistance

FLT3 inhibitors are also classified by how they bind to the FLT3 receptor, which determines their activity

against different mutation types [3] [4].
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Click to download full resolution via product page

As the diagram shows, denfivontinib is a Type I inhibitor, which allows it to target a broader range of
FLT3 mutations, including the resistance-conferring TKD mutations like D835Y [1]. This is a key

differentiator from Type II inhibitors like quizartinib.

Efficacy and Safety Profile Comparison

This table consolidates key efficacy and safety outcomes from clinical studies and meta-analyses.

Overall Survival (OS)  Common Grade =3

Inhibitor Name . Unique Safety Considerations
Benefit Adverse Events

Denfivontinib Data not available in Data not available in Preclinical data suggests

(G-749) accessed studies accessed studies improved selectivity against c-
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. Overall Survival (OS)  Common Grade =23 . . .
Inhibitor Name . Unique Safety Considerations
Benefit Adverse Events

KIT, potentially reducing off-
target effects [1].

Gilteritinib Superior OS vs. Febrile neutropenia, Well-characterized safety profile
salvage chemo anemia, as a monotherapy.
(HR=0.717) [2] [5] thrombocytopenia [4]

Quizartinib Superior OS vs. Not specified in meta- Significantly higher risk of QTc
salvage chemo analysis prolongation vs.

(HR=0.717) [2] [5] chemotherapy (OR=6.311) [2]
[5].

Midostaurin Improved OS and EFS  Anemia, rash [4] Used in combination with
when combined with chemotherapy; safety profile
chemotherapy [4] includes chemotherapy-related

effects.

Experimental Insights on Denfivontinib

For researchers, the specific experimental context and evolution of denfivontinib are critical:

¢ Lead Optimization Context: The search results indicate that denfivontinib (G-749) served as a lead
compound in preclinical research. Recent studies focus on structural modifications of G-749 using
structure simplification and scaffold hopping strategies to develop novel derivatives with
improved kinase selectivity [1].

e Key Derivative (MY-10): One such derivative, MY-10, was reported to exhibit potent in vitro
antileukemic activity. It inhibited FLT3-ITD with an IC50 of 6.5 nM and FLT3-D835Y with an IC50 of
10.3 nM. A significant finding was its greatly enhanced selectivity against c-KIT kinase (IC50 > 100
MM), which is a desirable property to minimize off-target toxicity [1].

¢ Methodology Note: The in vitro anti-proliferative activity of these compounds is typically assessed
using cell lines harboring FLT3-ITD mutations (e.g., MV4-11). The standard methodology involves cell
viability assays (like MTT or CCK-8) after a 72-hour exposure to the inhibitor, with results calculated
as the concentration that inhibits 50% of cell growth (IC50 or GI50) [1].
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A Shifting Landscape

The data shows that while denfivontinib was a promising preclinical candidate, the clinical landscape has
advanced with the approval of inhibitors like gilteritinib and quizartinib. Current research seems to be

focused on:

e Overcoming resistance in relapsed/refractory patients, for which next-generation inhibitors are
being designed [7].
¢ Optimizing combination therapies and maintenance treatment post-transplant [3] [8] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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